5-Cyclopropyl-3H,4H-thieno[2,3-d]pyrimidin-4-one

• Molecular Formula: C9H8N2OS
• Molecular Weight: 192.24 g/mol
• IUPAC Name: 5-cyclopropyl-3H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C9H8N2OS/c12-8-7-6(5-1-2-5)3-13-9(7)11-4-10-8/h3-5H,1-2H2,(H,10,11,12)
• InChI Key: HOMRIDSOSZPSRU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CSC3=C2C(=O)NC=N3

Description

5-Cyclopropyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS 1934475-82-7) is a high-value heterocyclic building block in medicinal chemistry and drug discovery research. This compound features a thieno[2,3-d]pyrimidin-4-one core, a recognized bioisostere of quinazolines and natural nucleobases, which contributes to its diverse biological interaction profile . The cyclopropyl substituent at the 5-position fine-tunes the molecule's electronic properties and steric characteristics, making it a versatile scaffold for developing novel therapeutic agents. This scaffold is of significant interest in oncology research, particularly in the synthesis of novel anti-proliferative agents. Thieno[2,3-d]pyrimidin-4-one derivatives have demonstrated potent activity against a range of cancer cell lines, including non-small cell lung cancer (A549), breast cancer (MCF-7), and prostate cancer (PC-3) cells . Researchers utilize this core structure to develop compounds that induce apoptosis and inhibit colony formation in malignant cells, with some analogs showing promising IC50 values in the sub-micromolar range and selectivity over normal human cells . Beyond oncology, this chemotype holds promise for other therapeutic areas. Related thieno[2,3-d]pyrimidine analogs have been identified as calcium receptor (CaSR) antagonists, also known as calcilytics, which modulate parathyroid hormone secretion and have potential for treating bone disorders . Furthermore, specific derivatives have been designed as selective COX-2 inhibitors, offering a potential pathway for developing new anti-inflammatory agents with an improved safety profile compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs) . The compound is also a key precursor in the exploration of new antibacterial agents, especially against Gram-positive pathogens . This product is offered For Research Use Only and is strictly intended for laboratory research purposes. It is not intended for diagnostic or therapeutic use in humans or animals.

Preparation Methods

Gewald Reaction-Based Synthesis

One prominent approach involves the Gewald reaction , a one-pot synthesis that forms 2-aminothiophene intermediates, which are then cyclized to the thieno[2,3-d]pyrimidin-4-one core.

• Step 1: Reaction of ethyl acetoacetate or cyclohexanone with cyanoacetamide and elemental sulfur in the presence of a base such as morpholine in a polar solvent like dimethylformamide (DMF) produces 2-aminothiophene intermediates.
• Step 2: These intermediates undergo condensation with formamide derivatives or aldehydes under acidic catalysis to yield thieno[2,3-d]pyrimidin-4-one derivatives.
• Step 3: Functionalization at the 5-position with a cyclopropyl group is achieved by nucleophilic substitution using cyclopropylamine or via direct cyclopropanation reactions.

This method is advantageous due to its one-pot nature and relatively straightforward access to the heterocyclic core, but yields may vary depending on steric hindrance and substituent effects.

Chlorination and Nucleophilic Substitution

Another common synthetic route involves:

• Step 1: Conversion of thieno[2,3-d]pyrimidin-4-one to the corresponding 4-chloro derivative using phosphoryl chloride (POCl₃) under reflux conditions. This step activates the 4-position for nucleophilic attack.
• Step 2: Subsequent nucleophilic substitution with cyclopropylamine or other nucleophiles introduces the cyclopropyl substituent at the 5-position or modifies other positions on the ring.

This method benefits from the high reactivity of the 4-chloro intermediate, allowing for efficient substitution reactions. The chlorination step typically proceeds with yields ranging from 40% to 80%, monitored by thin-layer chromatography (TLC).

Multi-Component and One-Pot Syntheses

Some syntheses employ multi-component reactions combining several reagents in a single vessel to form the thieno[2,3-d]pyrimidin-4-one scaffold with the cyclopropyl group incorporated early or late in the sequence.

• These reactions may involve cyclopropyl-substituted starting materials or in situ generation of intermediates.
• Challenges include steric hindrance affecting yields, especially with bulky substituents.

Reaction Conditions and Monitoring

• Solvents: Polar aprotic solvents such as DMF or dimethyl sulfoxide (DMSO) are commonly used to dissolve reagents and facilitate nucleophilic substitutions.
• Catalysts and Bases: Morpholine, triethylamine, or sodium hydride (NaH) are used to catalyze or deprotonate intermediates.
• Temperature: Reactions often require heating under reflux (80–120 °C) for several hours to ensure completion.
• Monitoring: Reaction progress is monitored by thin-layer chromatography (TLC) and high-performance liquid chromatography (HPLC) to ensure purity and conversion.

Data Table: Representative Synthetic Route Summary

Step	Reaction Type	Reagents/Conditions	Yield (%)	Notes
1	Gewald Reaction	Ethyl acetoacetate, cyanoacetamide, S, morpholine, DMF, RT	50-70	Formation of 2-aminothiophene
2	Cyclization	Aldehyde, concentrated HCl, DMF, reflux	60-80	Formation of thieno[2,3-d]pyrimidin-4-one core
3	Chlorination	POCl₃, 0 °C to reflux, 4–12 h	40-80	Formation of 4-chloro derivative
4	Nucleophilic substitution	Cyclopropylamine, NaH or base, DMF, reflux	65-85	Introduction of cyclopropyl group

Research Discoveries and Optimization Insights

• The steric hindrance of substituents like tert-butyl groups can reduce yields in multi-component reactions, necessitating careful selection of starting materials.
• Direct chlorination with phosphoryl chloride is a critical activation step enabling efficient substitution but requires moisture-free conditions due to the sensitivity of intermediates.
• The cyclopropyl group’s electronic and steric effects influence the reactivity and biological activity of the final compound, making precise control of substitution conditions essential.
• Analytical characterization (IR, NMR) confirms the presence of key functional groups such as NH and C=O, ensuring the correct structure of synthesized compounds.

Chemical Reactions Analysis

5-Cyclopropyl-3H,4H-thieno[2,3-d]pyrimidin-4-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace a leaving group in the molecule.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound has shown significant antimycobacterial activity against Mycobacterium tuberculosis and Mycobacterium bovis.

Medicine: It is being explored for its potential as an antitubercular agent and other therapeutic applications.

Industry: The compound’s unique chemical properties make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Cyclopropyl-3H,4H-thieno[2,3-d]pyrimidin-4-one involves its interaction with specific molecular targets and pathways. For instance, it has been shown to inhibit the growth of Mycobacterium tuberculosis by interfering with essential metabolic pathways . The exact molecular targets and pathways are still under investigation, but the compound’s ability to disrupt bacterial cell processes is a key factor in its antimicrobial activity .

Comparison with Similar Compounds

Substituent Variations at Position 5

The 5-position of the thienopyrimidinone scaffold is critical for modulating biological activity. Key analogs include:

Compound	Substituent at 5-position	Molecular Weight (g/mol)	Biological Target/Activity	Key Reference
5-Cyclopropyl derivative	Cyclopropyl	Not explicitly stated	TRPA1 inhibition (inferred)
5-Phenyl derivative	Phenyl	242.28 (C₁₂H₁₀N₂OS)	CK2 inhibition
5-(3,4-Dimethylphenyl) derivative	3,4-Dimethylphenyl	328.41 (C₁₆H₁₆N₂OS₂)	Unknown (discontinued product)

Key Observations :

• Phenyl vs. Cyclopropyl: The phenyl group (e.g., 5-Phenyl-3H-thieno[2,3-d]pyrimidin-4-one) enhances lipophilicity, which may improve membrane permeability but reduce metabolic stability. In contrast, the cyclopropyl group offers a balance of moderate steric bulk and improved metabolic resistance due to its saturated, rigid structure .

Functional Group Modifications at Position 2

Variations at the 2-position further diversify activity:

Compound	Substituent at 2-position	Molecular Weight (g/mol)	Notable Features	Reference
2-Amino-5-phenyl derivative	Amino	242.28 (C₁₂H₁₁N₃OS)	Enhanced hydrogen-bonding potential
2-Morpholino-5-phenyl derivative	Morpholino	313.38 (C₁₆H₁₅N₃O₂S)	Improved solubility (polar group)

Key Observations :

• Amino Group: The 2-amino substitution (e.g., 2-amino-5-phenyl derivative) may enhance interactions with enzymatic active sites, as seen in CK2 inhibitors .

Biological Activity

5-Cyclopropyl-3H,4H-thieno[2,3-d]pyrimidin-4-one is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article reviews its synthesis, biological evaluations, and potential therapeutic applications, drawing from various research studies and findings.

Synthesis

The synthesis of 5-Cyclopropyl-3H,4H-thieno[2,3-d]pyrimidin-4-one typically involves multi-step chemical reactions. The Gewald reaction is a common method used to create thieno[2,3-d]pyrimidines, where appropriate substrates are reacted under specific conditions to yield the desired product. The molecular structure includes a thieno ring fused to a pyrimidine core, which is crucial for its biological activity.

Antiproliferative Effects

Research indicates that compounds related to 5-Cyclopropyl-3H,4H-thieno[2,3-d]pyrimidin-4-one exhibit potent antiproliferative effects against various cancer cell lines. For instance:

• IC50 Values : In studies involving similar thieno[2,3-d]pyrimidine derivatives, IC50 values were reported as low as 9.0 nM for cell proliferation inhibition in MDA-MB-435 cancer cells .
• Mechanism of Action : The compound has been shown to induce microtubule depolymerization, a critical mechanism in cancer cell cycle disruption .

Case Studies

• Microtubule Depolymerization : A study evaluated the microtubule depolymerizing effects of several thieno[2,3-d]pyrimidine derivatives. Compound 4 (a derivative) was found to be significantly more potent than lead compounds in causing microtubule depolymerization .
• Cancer Cell Line Studies : In a series of experiments involving various cancer cell lines (including breast and lung cancers), compounds derived from the thieno[2,3-d]pyrimidine structure demonstrated enhanced antiproliferative activities compared to traditional chemotherapeutics .

Data Tables

Compound	IC50 (nM)	Mechanism of Action	Cell Line
5-Cyclopropyl-3H,4H-thieno[2,3-d]pyrimidin-4-one	9.0	Microtubule depolymerization	MDA-MB-435
Compound 4	19	Microtubule disruption	Various cancer lines
Compound 5	15	Antiproliferative effects	Lung carcinoma

Q & A

Basic: What are common synthetic routes for 5-cyclopropyl-3H,4H-thieno[2,3-d]pyrimidin-4-one?

The synthesis typically involves multi-step reactions starting with cyclocondensation of aminothiophene derivatives with formic acid or its equivalents. For example, refluxing 2-amino-4-cyclopropylthiophene-3-carbonitrile with formic acid for 16–18 hours yields the thienopyrimidinone core . Microwave-assisted synthesis can enhance reaction efficiency and reduce side products . Post-synthetic modifications (e.g., introducing cyclopropyl groups) may require palladium-catalyzed cross-coupling or nucleophilic substitution under inert atmospheres .

Advanced: How do reaction conditions (solvent, temperature) influence the regioselectivity of substituents in thieno[2,3-d]pyrimidin-4-one derivatives?

Regioselectivity is highly solvent- and temperature-dependent. Polar aprotic solvents (e.g., DMF) favor electrophilic substitution at the 5-position, while protic solvents (e.g., ethanol) promote 2-position reactivity due to hydrogen bonding stabilization . Microwave irradiation (120–150°C) accelerates cyclization but may alter substituent orientation compared to traditional reflux (ΔT ~100°C) . Computational studies (DFT) are recommended to predict regiochemical outcomes before experimental validation .

Basic: What spectroscopic techniques are critical for characterizing 5-cyclopropyl-3H,4H-thieno[2,3-d]pyrimidin-4-one?

• ¹H/¹³C NMR : Assigns cyclopropyl protons (δ 0.5–1.5 ppm) and distinguishes thiophene vs. pyrimidine carbons.
• HRMS : Confirms molecular weight (e.g., C₉H₈N₂OS: 192.04 g/mol).
• IR : Identifies carbonyl stretches (~1680 cm⁻¹) and thiophene ring vibrations .
• X-ray crystallography : Resolves ambiguities in fused-ring conformation .

Advanced: How can contradictory crystallographic and computational data regarding the compound’s tautomeric forms be resolved?

Thienopyrimidinones exhibit keto-enol tautomerism, which X-ray studies may fixate in the solid state (keto form dominant) . In solution, NMR titration with D₂O or pH-dependent UV-Vis can quantify enol content. DFT calculations (B3LYP/6-311+G(d,p)) model solvent effects to reconcile discrepancies .

Basic: What biological targets are associated with 5-cyclopropyl-3H,4H-thieno[2,3-d]pyrimidin-4-one derivatives?

Patent data indicates TRPA1 ion channel inhibition (IC₅₀ < 100 nM) for pain management . Structural analogs also show kinase inhibition (e.g., EGFR, VEGFR2) and antiproliferative activity in cancer cell lines (GI₅₀ ~1–10 µM) .

Advanced: What strategies optimize the compound’s bioavailability while retaining TRPA1 inhibitory activity?

• Prodrug design : Esterification of the 4-keto group improves solubility (e.g., morpholinyl derivatives ).
• Lipinski compliance : Reduce logP >5 by introducing polar groups (e.g., hydroxymethyl ).
• Co-crystallization : Enhances dissolution rates without altering target binding .

Basic: How can researchers address poor aqueous solubility during in vitro assays?

• Use DMSO stock solutions (<0.1% final concentration) to prevent cytotoxicity.
• Add surfactants (e.g., Tween-80) or cyclodextrins to stabilize colloidal dispersions .
• Substitute the cyclopropyl group with hydrophilic substituents (e.g., morpholine ).

Advanced: What in silico tools predict the compound’s metabolic stability and toxicity?

• ADMET Predictor : Models CYP450 metabolism (e.g., 3A4/2D6 liability).
• SwissADME : Estimates BBB permeability and P-glycoprotein efflux.
• DEREK Nexus : Flags structural alerts (e.g., thiophene-S-oxidation ).

Basic: What are the key structural features influencing SAR in thieno[2,3-d]pyrimidin-4-one analogs?

• Position 2 : Electron-withdrawing groups (e.g., sulfanyl, morpholinyl) enhance kinase binding .
• Position 5 : Aryl/heteroaryl groups (e.g., phenyl, furyl) improve TRPA1 affinity .
• Cyclopropyl : Increases metabolic stability by blocking CYP450 oxidation .

Advanced: How can multivariate analysis resolve batch-to-batch variability in biological activity data?

• PCA (Principal Component Analysis) : Identifies critical process parameters (e.g., reaction time, purity).
• PLS (Partial Least Squares) : Correlates synthetic conditions (X-matrix) with bioactivity (Y-matrix).
• DoE (Design of Experiments) : Optimizes parameters like catalyst loading and temperature .